Cas no 18719-76-1 (Keracyanin chloride)

• Product Name: Keracyanin chloride
• CAS No: 18719-76-1
• MF: C₂₇H₃₁ClO₁₅
• MW: 630.979048967361
• MDL: MFCD00135404
• CID: 143309
• PubChem ID: 329755348
• Update Time: 2025-04-19

Keracyanin chloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,3-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-,chloride (1:1)
• Cyanidin-3-O-Rutinoside
• (2R,3R,4R,5R,6S)-2-[[(2R,3S,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-methyloxane-3,4,5-triol,chloride
• 1-Benzopyrylium,3-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-2-(3,4-dihydroxyp...
• Cyanidin 3-O-Rutinoside
• Keracyanin (chloride)
• KERACYANIN CHLORIDE
• KERACYANIN CHLORIDE(AS)
• cyanidin 3-rhamnoglucoside
• cyanidin-3-O-rhamnoglucoside
• Keraciannai
• Keracyanine
• Keracyaninum
• antirrhinin
• cyanidin 3-rhamnosylglucoside
• cyanidin 3-rutinoside
• cyanidin-3-rhamnoglucoside chloride
• cyanidine 3-rutinoside
• cyanidol 3-rhamnoglucoside
• cyaninoside
• prunicyanin
• rutinosyl-3-cyanidine
• sambucin
• Keracyanin
• cyanidin-3-O-rut
• cyanidin3-rutinoside
• cyanidine3-rutinoside
• Cyanidin-3-Rutinoside
• Keracyanin [INN:DCF]
• cyanidin 3-O-rutinoside chloride
• Keracyaninum [INN-Latin]
• Keracyanine [INN-French]
• Keraciannai [INN-Spanish]
• Meralop
• V0N2VMB
• Cyanidin 3-rutinoside chloride
• Sambucin chloride
• V0N2VMB4FV
• KERACYANINCHLORIDE
• E80656
• D08097
• CCRIS 1960
• 1-Benzopyrylium, 3-((6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-, chloride
• Meralop (TN)
• NS00100421
• UNII-V0N2VMB4FV
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenium-3-yl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside chloride
• CHEBI:16726
• 3-((6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyran osyl)oxy)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-1- benzopyrylium, chloride
• Q3814728
• (2R,3R,4R,5R,6S)-2-[[(2R,3S,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-methyloxane-3,4,5-triol;chloride
• DTXSID00927864
• W-110485
• KERACYANIN [MART.]
• 3-((6-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-3',4',5,7-TETRAHYDROXYFLAVYLIUM CHLORIDE
• Anthocyanin a2
• 18719-76-1
• cyaninoside chloride
• KERACYANIN [INN]
• Keracyanin chloride (INN)
• KERACYANIN (MART.)
• Cyanidin 3-O-Rutinoside (75%)
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)methyl)tetrahydro-2H-pyran-2-yloxy)chromenylium chloride
• Keracyanine chloride, HPLC Grade
• CHEMBL592218
• EINECS 242-528-6
• MFCD00135404
• C04491
• 3-O-Rutinosylcyanidin
• CYANIDIN CHLORIDE 3-RHAMNOGLUCOSIDE [MI]
• CS-0026976
• SCHEMBL161440
• Cyanidin 3-rutinoside (chloride);Cyanidin 3-O-rutinoside (chloride);Sambucin (chloride)
• cyanidin chloride 3-rhamnoglucoside
• 3-((6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-3',4',5,7-tetrahydroxyflavylium chloride
• AKOS030573634
• AS-76553
• HY-105935
• KERACYANIN [WHO-DD]
• Meralops
• 1-Benzopyrylium,3-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-,chloride(1:1)
• keracianina
• 7,4'-Dihydroxyflavilium Chloride
• Cyanidin-3-O-rutinoside chloride
• 3-((6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyran osyl)oxy)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-1-benzopyrylium, chloride
• 1ST40263
• cyanidin 3-O-(6''-O-alpha-rhamnopyranosyl-beta-glucopyranoside)
• Cyanidin 3-O-rhamnosylglucoside
• Keracyanin chloride

• MDL： MFCD00135404
• Inchi： 1S/C27H30O15.ClH/c1-9-19(32)21(34)23(36)26(39-9)38-8-18-20(33)22(35)24(37)27(42-18)41-17-7-12-14(30)5-11(28)6-16(12)40-25(17)10-2-3-13(29)15(31)4-10;/h2-7,9,18-24,26-27,32-37H,8H2,1H3,(H3-,28,29,30,31);1H/t9-,18+,19-,20+,21+,22-,23+,24+,26+,27+;/m0./s1
• InChI Key： ADZHXBNWNZIHIX-XYGAWYNKSA-N
• SMILES： [Cl-].O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1=CC2C(=CC(=CC=2[O+]=C1C1C=CC(=C(C=1)O)O)O)O

Computed Properties

• Exact Mass: 630.13500
• Monoisotopic Mass: 630.1351480 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 883
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 631.0
• Surface Charge: 0
• Tautomer Count: 171
• XLogP3: nothing
• Topological Polar Surface Area: 240

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 252.36000
• LogP: -3.76220
• Vapor Pressure: No data available

Keracyanin chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：10
• RTECS：OA5007000
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides